Cas no 888720-61-4 (4,5-dichloropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 888720-61-4
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD23105894
• CID: 1120554
• PubChem ID: 21081669
• Update Time: 2025-05-17

4,5-dichloropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-Pyrrolo[2,1-f][1,2,4]triazine
• 4,5-Dichloropyrrolo[2,1-f][1,2,4]triazine
• PB35255
• MFCD23105894
• A861393
• SY322464
• 888720-61-4
• DTXSID101269870
• AKOS025290014
• CS-0051111
• QUFRWQJHIBMRGA-UHFFFAOYSA-N
• SCHEMBL4047121
• SB20476
• Pyrrolo[2,1-f][1,2,4]triazine, 4,5-dichloro-
• AS-34640
• DB-112932
• 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine

• MDL： MFCD23105894
• Inchi： 1S/C6H3Cl2N3/c7-4-1-2-11-5(4)6(8)9-3-10-11/h1-3H
• InChI Key： QUFRWQJHIBMRGA-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=1C(=NC=N2)Cl

Computed Properties

• Exact Mass: 186.9704025g/mol
• Monoisotopic Mass: 186.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine

Professional Introduction to Compound with CAS No. 888720-61-4 and Product Name: 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine

4,5-dichloropyrrolo[2,1-f][1,2,4]triazine (CAS No. 888720-61-4) is a highly intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused triazines, which are known for their versatile biological activities and structural diversity. The presence of chlorine substituents at the 4 and 5 positions enhances its reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine is characterized by a pyrrole ring fused with a triazine moiety, creating a unique system that can interact with biological targets in multiple ways. This structural motif has been extensively studied for its potential applications in drug discovery, particularly in the treatment of various diseases such as cancer, infectious diseases, and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the pharmacophoric properties of 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine. These studies have revealed that the compound can exhibit strong binding affinity to specific protein targets by forming hydrogen bonds and hydrophobic interactions. This has opened up new avenues for designing targeted therapies that can modulate disease-related pathways effectively.

In the realm of pharmaceutical research, 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its reactive chlorine atoms can be selectively functionalized through various chemical reactions such as nucleophilic substitution or cross-coupling reactions, allowing for the introduction of additional pharmacological groups. This flexibility makes it an ideal candidate for generating libraries of derivatives with tailored biological activities.

One of the most promising applications of 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine is in the development of anticancer agents. Preclinical studies have demonstrated that derivatives of this compound can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. The chlorine substituents play a crucial role in enhancing the potency and selectivity of these compounds by improving their binding to target enzymes and receptors.

The synthesis of 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic systems and green chemistry principles to minimize waste and improve sustainability. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental responsibility.

Another area where 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine has shown promise is in the treatment of infectious diseases. The compound's ability to disrupt bacterial cell wall synthesis or inhibit viral replication makes it a potential candidate for developing novel antibiotics or antiviral drugs. Recent studies have highlighted its efficacy against resistant strains of bacteria by targeting essential metabolic pathways that are less likely to develop resistance.

The pharmacokinetic properties of 4,5-dichloropyrrolo[2,1-f][1,2,4]triazine are also under active investigation. Researchers are exploring ways to optimize its absorption、distribution、metabolism，and excretion (ADME) profiles to enhance its therapeutic efficacy. Techniques such as prodrug design and nanotechnology-based delivery systems are being employed to improve bioavailability and target specificity.

In conclusion, 4，5-dichloropyrrolo[2，1-f][1，2，4]triazine (CAS No．888720-61-4) represents a significant advancement in medicinal chemistry with diverse applications across multiple therapeutic areas．Its unique structure，reactivity，and pharmacological potential make it a valuable scaffold for drug discovery efforts．As research continues to uncover new insights into its mechanisms of action，this compound is poised to play a crucial role in the development of next-generation therapeutics．